Cas no 160693-52-7 (methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 160693-52-7
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 2116372
• PubChem ID: 2883754
• Update Time: 2025-06-09

methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate
• AKOS000369489
• 160693-52-7
• AKOS016347474
• SCHEMBL1209042
• methyl1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate
• Oprea1_270781
• STK281580
• DA-33381
• Oprea1_839714
• CS-0328610

• Inchi： 1S/C12H12BrNO3/c1-17-12(16)8-6-11(15)14(7-8)10-4-2-9(13)3-5-10/h2-5,8H,6-7H2,1H3
• InChI Key： YSILPCFQYCQJDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CC(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 297.00006Da
• Monoisotopic Mass: 297.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate

Methyl 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 160693-52-7): A Comprehensive Overview

Methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 160693-52-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate consists of a pyrrolidine ring with a ketone functionality at the 5-position and a carboxylate ester at the 3-position, substituted with a 4-bromophenyl group. This combination of functional groups imparts distinct chemical properties and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the importance of methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a potent inhibitor of specific enzymes involved in various disease pathways. The bromine substituent on the phenyl ring plays a crucial role in enhancing the compound's binding affinity and selectivity, which are critical factors for drug efficacy and safety.

In addition to its potential as a drug candidate, methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate is also utilized as an intermediate in the synthesis of other biologically active molecules. Its reactivity and structural flexibility allow for the introduction of various functional groups, enabling the creation of diverse derivatives with tailored properties. This versatility makes it an invaluable tool in the hands of synthetic chemists working on complex molecular architectures.

The synthesis of methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the condensation of a suitable pyrrolidinone derivative with a bromobenzene derivative, followed by esterification to form the final product. These synthetic routes are designed to be cost-effective and environmentally friendly, aligning with the principles of green chemistry.

From a pharmacological perspective, methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate has demonstrated promising activity in preclinical studies. It has been shown to exhibit anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, its ability to modulate specific signaling pathways suggests its potential use in cancer therapy and neurodegenerative disorders.

The safety profile of methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate is another critical aspect that has been investigated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its further development as a drug candidate and underscore its potential for clinical translation.

In conclusion, methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 160693-52-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable asset in the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative solutions in healthcare.